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Compound of Interest

Compound Name: TG 100572 Hydrochloride

Cat. No.: B1682777 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of TG 100572 Hydrochloride, a potent multi-

targeted kinase inhibitor.

This document provides critical safety protocols and logistical information for the laboratory use

of TG 100572 Hydrochloride. Given that a specific Safety Data Sheet (SDS) is not readily

available, the following guidance is based on best practices for handling potent, biologically

active small molecule inhibitors. Adherence to these procedures is paramount for ensuring

personnel safety and maintaining a compliant laboratory environment.

Immediate Safety and Handling Precautions
TG 100572 Hydrochloride is a potent inhibitor of multiple receptor tyrosine kinases and Src

kinases.[1][2][3][4] Due to its biological activity, it should be handled with care, assuming high

potency and potential toxicity.

Personal Protective Equipment (PPE)
The minimum required PPE for handling TG 100572 Hydrochloride in solid and solution form

is outlined below. A hazard assessment is essential to determine if additional protection is

needed for specific procedures.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682777?utm_src=pdf-interest
https://www.benchchem.com/product/b1682777?utm_src=pdf-body
https://www.benchchem.com/product/b1682777?utm_src=pdf-body
https://www.benchchem.com/product/b1682777?utm_src=pdf-body
https://www.selleckchem.com/products/tg-100572-hydrochloride.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.medchemexpress.com/TG-100572-Hydrochloride.html
https://www.benchchem.com/product/b1682777?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Body Protection Professional lab coat.
Protects skin and clothing from

spills.

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended).

Provides a barrier against

direct skin contact. Latex

gloves should be avoided due

to poor chemical resistance

and potential for allergies.[2]

Eye Protection
ANSI Z87.1-compliant safety

glasses with side shields.

Protects eyes from splashes

and airborne particles.

Face Protection
Face shield (in addition to

safety glasses/goggles).

Required when there is a

significant risk of splashes,

such as when handling bulk

quantities or preparing

concentrated stock solutions.

[2][5]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher).

Necessary when handling the

solid compound outside of a

certified fume hood to prevent

inhalation of aerosolized

particles.

Engineering Controls
Control Specification Purpose

Ventilation Certified laboratory fume hood.

All handling of the solid

compound and preparation of

solutions should be performed

in a fume hood to minimize

inhalation exposure.

Safety Equipment
Readily accessible safety

shower and eyewash station.

For immediate

decontamination in case of

accidental exposure.
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Operational Plans: Storage and Solution
Preparation
Proper storage and preparation are critical for maintaining the integrity of TG 100572
Hydrochloride and ensuring experimental reproducibility.

Storage and Stability
Form

Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years
Store in a tightly

sealed container.

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Solutions are

unstable; prepare

fresh when possible.

[1][4]

Stock Solution -20°C 1 month
Sealed storage, away

from moisture.[4]

Solution Preparation
For in vivo and in vitro studies, TG 100572 Hydrochloride can be prepared in various solvents.

The maximum achievable concentration in formulations is 0.7% w/v.[4][6]

Note on Solubility: While specific solubility data in common laboratory solvents is not

consistently provided across sources, the hydrochloride salt form generally offers enhanced

water solubility and stability compared to the free base.[1]

Disposal Plan
All waste containing TG 100572 Hydrochloride must be treated as hazardous chemical waste.
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Waste Stream Disposal Procedure

Unused/Expired Solid Compound

- Do not dispose of in regular trash or down the

drain. - The original, tightly sealed container

must be labeled as hazardous waste. - Store in

a designated hazardous waste accumulation

area, segregated from incompatible materials.[7]

[8]

Solutions Containing TG 100572 Hydrochloride

- Collect in a dedicated, leak-proof, and clearly

labeled hazardous waste container. - The label

must include "Hazardous Waste," the full

chemical name, and the solvent used.[7][8]

Contaminated Labware (e.g., pipette tips,

gloves, vials)

- Collect in a designated hazardous waste bag

or container. - Sharps (needles, syringes) must

be disposed of in an approved sharps container.

[7]

Surface Decontamination

- Decontaminate surfaces with a suitable solvent

(e.g., 70% ethanol) followed by a cleaning

agent. - All cleaning materials must be disposed

of as hazardous waste.[8]

Local Regulations: Always consult and adhere to your institution's Environmental Health and

Safety (EHS) guidelines for specific disposal procedures.[7]

Experimental Protocols
Mechanism of Action
TG 100572 Hydrochloride is a multi-targeted kinase inhibitor. It shows potent inhibitory activity

against several receptor tyrosine kinases and Src family kinases, which are crucial in

angiogenesis and cell proliferation.
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Caption: Inhibition of multiple kinases by TG 100572 Hydrochloride.

In Vitro Cell Proliferation Assay
This protocol outlines a method to assess the effect of TG 100572 on the proliferation of human

retinal microvascular endothelial cells (hRMVEC).
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Experiment Setup

Analysis

Plate hRMVEC in
96-well plates

Culture for 48 hours with:
- TG 100572 (2 nM - 5 µM)
- DMSO (vehicle control)

Medium contains:
10% FBS

50 µg/mL heparin
50 ng/mL rhVEGF

Assess cell numbers
using an XTT-based assay

Click to download full resolution via product page

Caption: Workflow for an in vitro cell proliferation assay.

Methodology:

Human retinal microvascular endothelial cells (hRMVEC) are plated in 96-well plates.

The cells are cultured for 48 hours in the presence of varying concentrations of TG 100572

(from 2 nM to 5 µM) or a DMSO vehicle control.

The culture medium is supplemented with 10% FBS, 50 µg/mL heparin, and 50 ng/mL

recombinant human VEGF (rhVEGF).

Following the incubation period, cell viability and proliferation are quantified using an XTT-

based colorimetric assay.

Quantitative Data: Inhibitory Concentrations (IC₅₀)
TG 100572 Hydrochloride exhibits potent, sub-nanomolar to nanomolar inhibitory activity

against a range of kinases.
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Target Kinase IC₅₀ (nM)

Src Family

Lyn 0.1

Yes 0.2

Lck 0.4

Fyn 0.5

Fgr 5

Hck 6

Src 1

Receptor Tyrosine Kinases

VEGFR1 2

VEGFR2 7

FGFR1 2

FGFR2 16

PDGFRβ 13

Data sourced from MedchemExpress and Selleck Chemicals product pages.[1][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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